1-(1-Methyl-1H-benzimidazol-2-yl)ethanone

• IUPAC Name: 1-(1-methylbenzimidazol-2-yl)ethanone
• InChI: InChI=1S/C10H10N2O/c1-7(13)10-11-8-5-3-4-6-9(8)12(10)2/h3-6H,1-2H3
• InChI Key: KVWZNOQTUQEVGN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC2=CC=CC=C2N1C
• Molecular Formula: C10H10N2O
• DSSTOX Substance ID: DTXSID20355408
• Molecular Weight: 174.20 g/mol
• CAS RN: 942-25-6

Description

“1-(1-Methyl-1H-benzimidazol-2-yl)ethanone” is a chemical compound with the empirical formula C10H10N2O. It has a molecular weight of 174.20.

Physical And Chemical Properties Analysis

“1-(1-Methyl-1H-benzimidazol-2-yl)ethanone” is a solid. Its empirical formula is C10H10N2O, and it has a molecular weight of 174.20.

Scientific Research Applications

Antimicrobial Activity

Benzimidazole derivatives have been studied for their antimicrobial properties. . Given the structural similarity, “1-(1-Methyl-1H-benzimidazol-2-yl)ethanone” could potentially be used in research exploring new antimicrobial agents.

Synthesis of Pharmaceutical Compounds

The benzimidazole moiety is a common feature in many pharmaceuticals. .

Anti-tubercular Agents

. “1-(1-Methyl-1H-benzimidazol-2-yl)ethanone” may be useful in synthesizing new compounds with potential anti-tubercular properties.

Chemical Research and Development

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Catalysis

Benzimidazole derivatives can act as catalysts or ligands in catalytic processes. This compound might be explored for its catalytic properties in various chemical reactions.

The Synthesis and Antibacterial Activity of N-((1H-benzimidazol-2-y…Selective synthesis of (1 H -benzo [ d ]imidazol-2-yl) (phenyl…Synthesis and therapeutic potential of imidazole containing compounds…Sigma-AldrichMilliporeSigma

Mechanism of Action

Target of Action

Imidazole derivatives, to which this compound belongs, have been known to exhibit a broad range of biological activities . They have been used in the development of drugs with antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

For instance, some imidazole derivatives have been found to inhibit cyclooxygenase (COX), an enzyme involved in inflammation .

Biochemical Pathways

For example, some imidazole derivatives inhibit the COX pathway, reducing the production of prostaglandins and thereby exerting anti-inflammatory effects .

Result of Action

Imidazole derivatives have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .